One step catalytic conversion of cellulose to sustainable chemicals utilizing cooperative ionic liquid pairs†
Green Chemistry Pub Date: 2011-07-22 DOI: 10.1039/C1GC15597K
Abstract
A 100% conversion of cellulose to industrially useful chemicals is, for the first time, achieved in a single pot reaction by the use of cooperative
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Journal Name:Green Chemistry
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CAS no.: 89640-58-4